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Compound of Interest

Compound Name: 3-Oxocyclopentanecarboxylic acid

Cat. No.: B171403 Get Quote

This guide provides an in-depth overview of the safety information for 3-
Oxocyclopentanecarboxylic acid (CAS No. 98-78-2), compiled for researchers, scientists,

and professionals in drug development. The following sections detail the chemical's hazards,

handling procedures, and physical properties based on available Safety Data Sheets (SDS).

Chemical Identification and Physical Properties
3-Oxocyclopentanecarboxylic acid is an organic compound that serves as a versatile

intermediate in the synthesis of various pharmaceuticals and agrochemicals.[1] It is

characterized by a cyclopentane ring containing both a ketone and a carboxylic acid functional

group.[1]

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 98-78-2 [2][3][4]

Molecular Formula C₆H₈O₃ [1][4][5]

Molecular Weight 128.13 g/mol [4][5][6]

Appearance
Colorless to pale yellow liquid

or solid
[1]

Melting Point 59 - 62 °C [2][6]

Synonyms

3-oxocyclopentane-1-

carboxylic acid,

Cyclopentanone-3-carboxylic

acid

[1][3]

Hazard Identification and GHS Classification
The hazard classification for 3-Oxocyclopentanecarboxylic acid presents some

inconsistencies across different suppliers. While some sources classify it as not hazardous, a

significant number of reports indicate potential for irritation.[2][5] The aggregated information

from the European Chemicals Agency (ECHA) C&L Inventory shows that a portion of

notifications classify the substance with specific hazards.[5]

Table 2: GHS Hazard Summary

Hazard Class Hazard Statement Source

Skin Corrosion/Irritation H315: Causes skin irritation [3][5][7][8]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation
[3][5][7][8]

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

H335: May cause respiratory

irritation
[3][7]

Acute toxicity, Oral H302: Harmful if swallowed [7][9]
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Note: According to PubChem, this chemical does not meet GHS hazard criteria for 87.5% of all

reports submitted to the ECHA C&L Inventory.[5]

The following diagram illustrates the potential hazard signaling pathway based on the

classifications reported by some suppliers.

Exposure Route Resulting Hazard

Skin Contact H315 Causes skin irritation

Eye Contact H319 Causes serious eye irritation

Inhalation H335 May cause respiratory irritation

Ingestion H302 Harmful if swallowed

Click to download full resolution via product page

Caption: GHS Hazard Identification for 3-Oxocyclopentanecarboxylic acid.

Toxicological Information
Detailed quantitative toxicological data for 3-Oxocyclopentanecarboxylic acid is largely

unavailable. Most safety data sheets indicate that the toxicological properties have not been

fully investigated.[9][10] No specific LD50 or LC50 values are reported in the reviewed

documents.[4] Furthermore, there is no evidence to suggest that the substance is a

carcinogen.[2]

Table 3: Summary of Toxicological Data
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Toxicological Endpoint Data

Acute Oral Toxicity Category 4 (Harmful if swallowed)[7][9]

Dermal Toxicity No data available

Inhalation Toxicity No data available

Skin Corrosion/Irritation Category 2 (Causes skin irritation)[5][8][9]

Serious Eye Damage/Irritation
Category 2 (Causes serious eye irritation)[5][8]

[9]

Respiratory or Skin Sensitization No data available[3]

Germ Cell Mutagenicity No data available[3]

Carcinogenicity Not identified as a carcinogen[2]

Reproductive Toxicity No data available[3]

Handling, Storage, and Personal Protective
Equipment
Proper handling and storage procedures are crucial to ensure safety when working with 3-
Oxocyclopentanecarboxylic acid.

Handling:

Avoid contact with skin and eyes.[8][11]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3][7]

Use only outdoors or in a well-ventilated area.[7]

Wash hands thoroughly after handling.[7][8]

Do not eat, drink, or smoke when using this product.[7]

Storage:
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Keep the container tightly closed.[3][8]

Store in a cool, dry, and well-ventilated place.[3][11]

Store locked up.[3][7]

Personal Protective Equipment (PPE): The selection of appropriate PPE is essential to

minimize exposure. The following workflow outlines the recommended PPE based on the

potential hazards.
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Recommended Personal Protective Equipment

Task: Handling
3-Oxocyclopentanecarboxylic acid

Potential for
Contact or Dust?

Eye Protection Safety glasses / Eyeshields

 Yes

Hand Protection Protective gloves

Body Protection Protective clothing

Respiratory Protection Type N95 (US) or equivalent respirator

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE) Workflow.

First-Aid and Emergency Procedures
In case of exposure, the following first-aid measures should be taken:
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If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[7] Get medical

attention if symptoms occur.[9]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

plenty of water.[2][8] If skin irritation occurs, get medical advice.[8]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[3][7][8] If eye irritation persists, get

medical attention.[8]

If Swallowed: Rinse mouth. Make the victim drink water (two glasses at most).[2][7] Consult

a doctor if feeling unwell.[2]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Extinguishing Media: No limitations of extinguishing agents are given for this

substance/mixture.[2]

Special Hazards: May emit corrosive fumes under fire conditions.

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[2]

Experimental Protocols
The Safety Data Sheets reviewed for 3-Oxocyclopentanecarboxylic acid do not contain

detailed experimental protocols for the determination of physical, chemical, or toxicological

properties. The data presented are typically literature values or aggregated data from

registrations. For instance, the melting point is often cited as a literature value.[2][6]

Toxicological data is largely based on computational models or is absent, with statements

indicating that these properties have not been fully investigated.[9]

Disposal Considerations
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Dispose of contents and containers in accordance with local, regional, national, and

international regulations. The material can be disposed of by removal to a licensed chemical

destruction plant.[7] It is important to prevent the product from entering drains.[2][12]

Uncleaned containers should be handled as the product itself.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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